3-(4-fluorophenyl)-8-methoxy-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-fluorophenyl)-8-methoxy-5-[(2-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20FN3O2/c1-30-19-11-12-22-20(13-19)25-21(24(27-28-25)16-7-9-18(26)10-8-16)15-29(22)14-17-5-3-4-6-23(17)31-2/h3-13,15H,14H2,1-2H3
• InChI Key: WEYQGVITAQVMRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C3C2=NN=C3C4=CC=C(C=C4)F)CC5=CC=CC=C5OC
• Molecular Formula: C25H20FN3O2
• Molecular Weight: 413.4 g/mol

Description

The compound “3-(4-fluorophenyl)-8-methoxy-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline” is a complex organic molecule that contains several functional groups. It has a pyrazolo[4,3-c]quinoline core, which is a type of nitrogen-containing heterocycle. This core is substituted with a 4-fluorophenyl group, a methoxy group, and a 2-methoxybenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR and X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the fluorophenyl group might undergo nucleophilic aromatic substitution reactions, while the methoxy groups might participate in ether cleavage reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular application of the compound. Without specific information or context, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include testing its biological activity or studying its reactivity to develop new synthetic methods.